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Compound of Interest

Compound Name: 5-Bromo-6-fluoronicotinic acid

Cat. No.: B1371673

An In-Depth Technical Guide to the Safe Handling and Application of 5-Bromo-6-
fluoronicotinic Acid

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 5-Bromo-6-fluoronicotinic acid, a
key building block in modern medicinal chemistry. Designed for researchers, scientists, and
drug development professionals, this document moves beyond standard safety data sheets to
offer field-proven insights into its properties, hazards, and handling protocols. The causality
behind experimental choices is explained to ensure a self-validating system of safety and
efficacy in the laboratory.

Chemical Identification and Physicochemical
Properties

5-Bromo-6-fluoronicotinic acid (CAS RN: 29241-63-2) is a halogenated pyridine derivative.
[1][2] Its structure, featuring a carboxylic acid group, a bromine atom, and a fluorine atom on
the pyridine ring, makes it a versatile intermediate for introducing specific functionalities into
larger molecules.[3][4] This combination of functional groups is particularly valuable in the
synthesis of targeted therapeutics, such as kinase and PARP inhibitors.[5]

The fluorine atom can enhance metabolic stability and binding affinity, while the bromine atom
provides a reactive handle for cross-coupling reactions, and the carboxylic acid allows for
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amide bond formation.[3][4] Understanding its physical properties is the first step in designing
safe handling procedures.

Table 1: Physicochemical Properties of 5-Bromo-6-fluoronicotinic Acid

Property Value Source
CAS Number 29241-63-2 [11[2]
Molecular Formula CeH3BrFNO:2 [1]
Molecular Weight 220.00 g/mol [1]
Appearance White to P-ale-yellow to Yellow- o
brown Solid

Boiling Point 338.6 £ 42.0 °C (Predicted) [11[2]
Density 1.903 + 0.06 g/cm3 (Predicted) [1112]

N Store in Refrigerator (2 to 8
Storage Condition i [1][6]
°C), under an inert atmosphere

Hazard Identification and Toxicological Profile

This compound is classified as an irritant and is harmful if ingested.[1] The primary hazards are
associated with its irritant nature to the skin, eyes, and respiratory tract. All chemical products
should be handled with the recognition of "having unknown hazards and toxicity," as effects can
vary based on handling conditions and duration of storage.[1]

H302: Harmful if swallowed

H315: Causes skin irritation[1][7][8]

H319: Causes serious eye irritation[1][7][8]

H335: May cause respiratory irritation[1][7][8]

The acidic nature of the carboxylic acid group and the potential for the compound to release
hydrogen bromide or hydrogen fluoride upon decomposition contribute to its irritant properties.
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[9] Skin or eye contact can lead to inflammation, redness, itching, and pain.[7][9] Inhalation of
the dust can irritate the lungs and respiratory system.[7][9]

Causality of Hazards: The irritant effects are rooted in the molecule's reactivity. The carboxylic
acid can cause chemical burns on moist tissues like eyes and mucous membranes. The
halogenated pyridine ring is an electron-deficient system, making the molecule reactive toward
biological nucleophiles, which can trigger inflammatory responses in skin and lung tissues.
During thermal decomposition, it can generate highly toxic gases such as carbon oxides,
hydrogen bromide, hydrogen fluoride, and nitrogen oxides.[9]

Risk Assessment and Exposure Control Workflow

A systematic approach to risk assessment is critical. Before handling 5-Bromo-6-
fluoronicotinic acid, a workflow should be followed to implement the most effective safety
controls. The "Hierarchy of Controls" principle must be applied, prioritizing engineering and
administrative controls over sole reliance on Personal Protective Equipment (PPE).
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Risk Assessment
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Caption: Risk assessment and control selection workflow.
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Engineering Controls: The primary engineering control is to handle this compound within a
certified chemical fume hood to prevent inhalation of dust.[8][9] When weighing the solid, a
ventilated balance enclosure or a fume hood is mandatory. Facilities must be equipped with an
eyewash fountain and safety shower in the immediate vicinity of any potential exposure.[8][9]

Personal Protective Equipment (PPE): Even with robust engineering controls, appropriate PPE
is required as the last line of defense.

Hand Protection: Wear impervious protective gloves, such as nitrile gloves.[9]

o Eye/Face Protection: Use chemical safety goggles. If there is a splash hazard, a face shield
should be worn in addition to goggles.[8][9]

o Skin and Body Protection: A standard laboratory coat is required. Ensure it is fully buttoned.

[9]

» Respiratory Protection: If engineering controls are not sufficient to maintain airborne
concentrations below exposure limits, a NIOSH-approved respirator may be necessary.[8]

Standard Operating Protocol: Weighing and
Handling

This protocol outlines the essential steps for safely handling solid 5-Bromo-6-fluoronicotinic
acid. Trustworthiness is ensured by incorporating checks and best practices at each stage.

Objective: To accurately weigh and transfer 5-Bromo-6-fluoronicotinic acid for a chemical
reaction with minimal exposure risk.

Materials:

5-Bromo-6-fluoronicotinic acid

Spatula

Weighing paper or boat

Reaction vessel
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e Appropriate solvent
» Waste container
Protocol Steps:
e Preparation:
o Confirm that the work area is clean and uncluttered.

o Verify that the chemical fume hood has a valid certification sticker and is functioning
correctly.

o Ensure an eyewash station and safety shower are accessible.[8][9]
o Don all required PPE (lab coat, safety goggles, nitrile gloves).

e Weighing the Compound:

[e]

Perform all manipulations inside the chemical fume hood.

o

Place a tared weigh boat on the analytical balance inside the hood.

[¢]

Carefully open the container of 5-Bromo-6-fluoronicotinic acid, avoiding any puff of
dust.

[¢]

Using a clean spatula, carefully transfer the desired amount of the solid to the weigh boat.
Avoid generating dust by moving slowly and deliberately.[10]

[¢]

Close the main container tightly and place it back in its designated storage location.[8][9]
» Transfer to Reaction Vessel:
o Gently tap the weigh boat to transfer the solid into the reaction vessel.

o If necessary, use a small amount of the reaction solvent to rinse the weigh boat, ensuring
a gquantitative transfer.

e Cleanup:
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o Wipe the spatula clean with a solvent-dampened cloth, disposing of the cloth in the
appropriate solid waste container.

o Clean the balance and surrounding surfaces inside the fume hood.

o Dispose of the weigh boat and any contaminated materials (e.g., gloves) in the designated
hazardous waste container.[7][8]

o Wash hands thoroughly with soap and water after removing gloves.[9]

Emergency Procedures

In the event of an accidental release or exposure, a clear and immediate response is crucial.

Table 2: First-Aid Measures
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Exposure Route Action Source

Move the person to fresh air. If
) breathing is difficult, give
Inhalation _ _ [71[9]
oxygen. Seek immediate

medical attention.

Immediately flush skin with
plenty of running water for at
) least 15 minutes while
Skin Contact ) ) [7119]
removing contaminated
clothing. Seek medical

attention.

Immediately flush eyes with
plenty of water for at least 15
minutes, also under the
Eye Contact eyelids. Remove contact [71[9][10]
lenses if present and easy to
do. Seek immediate medical

attention.

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion give anything by mouth to an [7119]

unconscious person. Seek

immediate medical attention.

Spill Response Workflow:
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Emergency response workflow for a chemical spill.
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Caption: Emergency response workflow for a chemical spill.
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Disposal Considerations

All waste containing 5-Bromo-6-fluoronicotinic acid must be treated as hazardous.

o Place contaminated solids (e.g., gloves, weigh boats, absorbent material) in a clearly
labeled, sealed container for hazardous waste.[7][8]

e Do not let the product enter drains, waterways, or soil.[9]

o Consult with your institution's Environmental Health & Safety (EH&S) department for specific
disposal protocols, as local regulations may vary.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. hoffmanchemicals.com [hoffmanchemicals.com]
. nbinno.com [nbinno.com]

. nbinno.com [nbinno.com]

. innospk.com [innospk.com]

. pdf.benchchem.com [pdf.benchchem.com]

. 5-fluoro-6-bromonicotinc acid | 38186-87-7 [chemicalbook.com]

°
~ » &) faN w N -

. fishersci.com [fishersci.com]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1371673?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC211392500&productDescription=5-BROMONICOTINIC+ACID+98%25&vendorId=VN00032119&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H21-9-Z3.pdf
https://aksci.com/sds/W5184_SDS.pdf
https://aksci.com/sds/W5184_SDS.pdf
https://www.benchchem.com/product/b1371673?utm_src=pdf-body
https://www.benchchem.com/product/b1371673?utm_src=pdf-body
https://www.benchchem.com/product/b1371673?utm_src=pdf-body
https://www.benchchem.com/product/b1371673?utm_src=pdf-custom-synthesis
https://hoffmanchemicals.com/products/5-bromo-6-fluoronicotinic-acid
https://www.nbinno.com/?product/5-Bromo-6-fluoronicotinic-acid
https://www.nbinno.com/article/pharmaceutical-intermediates/role-6-fluoronicotinic-acid-advanced-medicinal-chemistry-ol
https://innospk.com/en/?news/grok-exploring-6-fluoronicotinic-acid-properties-applications-and-suppliers
https://pdf.benchchem.com/110/Application_Notes_and_Protocols_5_Bromonicotinic_Acid_in_Medicinal_Chemistry.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB72521340.htm
https://www.fishersci.com/store/msds?partNumber=AC211392500&productDescription=5-BROMONICOTINIC+ACID+98%25&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

8. synquestlabs.com [synquestlabs.com]

9. aksci.com [aksci.com]

10. assets.thermofisher.cn [assets.thermofisher.cn]

To cite this document: BenchChem. [5-Bromo-6-fluoronicotinic acid safety and handling].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1371673#5-bromo-6-fluoronicotinic-acid-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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